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Compound of Interest

Compound Name: 3-Hydroxy-5-methylbenzonitrile

Cat. No.: B1358150 Get Quote

An In-depth Technical Guide to the Safe Handling of 3-Hydroxy-5-methylbenzonitrile

This guide provides a comprehensive overview of the safety protocols and handling

precautions for 3-Hydroxy-5-methylbenzonitrile (CAS No: 95658-81-4), a key intermediate in

various synthetic applications. This document is intended for researchers, chemists, and

laboratory professionals engaged in drug discovery and development. The causality behind

each recommendation is explained to ensure a deep understanding of the necessary safety

measures, fostering a proactive safety culture in the laboratory.

Chemical Identity and Physicochemical Properties
A thorough understanding of a compound's properties is the foundation of its safe handling. 3-
Hydroxy-5-methylbenzonitrile is a substituted aromatic compound. Its key identifiers and

properties are summarized below.
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Property Value Source

IUPAC Name 3-hydroxy-5-methylbenzonitrile [1]

Synonyms
5-Methyl-3-cyanophenol, m-

Cyano-p-cresol
[2]

CAS Number 95658-81-4 [1][3]

Molecular Formula C₈H₇NO [1][2]

Molecular Weight 133.15 g/mol [1][2]

Appearance Solid (form may vary)
Assumed from hazard

classification

Solubility The product is water soluble. [4]

Hazard Identification and Toxicological Profile
3-Hydroxy-5-methylbenzonitrile is classified under the Globally Harmonized System (GHS)

as a hazardous substance. The primary hazards are associated with acute toxicity, skin and

eye irritation, and respiratory tract irritation[1]. The causality for these classifications lies in the

molecule's reactivity with biological tissues. The nitrile group (-CN) is a well-known toxicophore,

and phenolic compounds can be corrosive or irritating.

GHS Hazard Classifications:[1]
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Hazard Code Hazard Statement Classification

H302 Harmful if swallowed
Acute toxicity, oral (Category

4)

H312 Harmful in contact with skin
Acute toxicity, dermal

(Category 4)

H332 Harmful if inhaled
Acute toxicity, inhalation

(Category 4)

H315 Causes skin irritation
Skin corrosion/irritation

(Category 2)

H319 Causes serious eye irritation
Serious eye damage/eye

irritation (Category 2A)

H335 May cause respiratory irritation
Specific target organ toxicity,

single exposure (Category 3)

The toxicological profile indicates that exposure via any route—ingestion, skin contact, or

inhalation—can be harmful[1][5]. While specific mechanistic data for this compound is limited,

benzonitrile derivatives can interfere with cellular respiration[6][7]. Therefore, exposure must be

minimized through rigorous engineering controls and personal protective equipment.

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to safety, prioritizing engineering controls over PPE, is essential for

mitigating exposure risks.

Engineering Controls: The First Line of Defense
The primary engineering control for handling 3-Hydroxy-5-methylbenzonitrile, especially

when working with the solid powder or creating solutions, is a certified Chemical Fume Hood[8]

[9]. This is critical to prevent the inhalation of dust or vapors, directly addressing the H332 and

H335 hazard statements. The work area should be well-ventilated[4][10]. An eyewash station

and a safety shower must be readily accessible in the immediate vicinity of the work area[9][11]

[12].
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Personal Protective Equipment (PPE): Essential Barrier
Protection
PPE is not a substitute for robust engineering controls but is a mandatory final barrier between

the researcher and the chemical.

Eye and Face Protection: Chemical safety goggles are required at a minimum.[4] If there is a

risk of splashing, a full-face shield must be worn in conjunction with goggles[9][13]. This is a

direct countermeasure to the H319 "Causes serious eye irritation" hazard.

Skin and Body Protection: A flame-resistant lab coat, fully buttoned, along with long pants

and closed-toe shoes, must be worn[4][9]. For tasks with a higher risk of splashes, a

chemically resistant apron is recommended[9].

Hand Protection: Chemical-resistant gloves are mandatory. Given that this compound is

harmful in contact with skin (H312) and causes skin irritation (H315), proper glove selection

is critical. Double-gloving using nitrile gloves is a common and effective practice for

incidental contact[8][9]. For prolonged handling or when making solutions, heavier-duty

gloves such as neoprene or butyl rubber should be considered[9]. Always inspect gloves for

tears or degradation before use and wash hands thoroughly after removal[12].

Respiratory Protection: When work is conducted within a certified fume hood, respiratory

protection is typically not required. However, if engineering controls are insufficient or during

a large-scale spill response, a NIOSH-approved respirator with an organic vapor cartridge is

necessary[4][8].
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Required PPE for 3-Hydroxy-5-methylbenzonitrile

Primary Engineering Controls

Eye/Face Protection
(Goggles / Face Shield)

Eyewash & Safety Shower

Emergency Response

Hand Protection
(Double Nitrile / Neoprene Gloves)

Body Protection
(Lab Coat, Closed Shoes)

Respiratory Protection
(As needed, NIOSH-approved)

Chemical Fume Hood

Mitigates Inhalation Risk

Adequate Ventilation

Reduces Vapor Concentration
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Caption: Hierarchy of controls and PPE for safe handling.

Standard Operating Procedures for Safe Handling
Adherence to a strict, step-by-step protocol is paramount. The following workflow is designed to

minimize risk at every stage of handling.

Preparation and Planning
Risk Assessment: Before any new procedure, conduct a thorough risk assessment. Review

the Safety Data Sheet (SDS) and understand the specific hazards.

Designate Area: Clearly designate the work area for handling 3-Hydroxy-5-
methylbenzonitrile.

Assemble Materials: Ensure all necessary equipment, including PPE, spill kits, and waste

containers, are available and within reach.

Verify Controls: Confirm that the chemical fume hood is operational and that the safety

shower/eyewash has been recently tested.

Handling Protocol
Don PPE: Put on all required PPE before entering the designated handling area.
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Work in Fume Hood: Conduct all manipulations of the compound, including weighing and

solution preparation, inside a certified chemical fume hood[9].

Avoid Dust Generation: When handling the solid material, use techniques that minimize dust

formation. Do not dry sweep; if cleaning is needed, use a damp cloth or a vacuum with a

HEPA filter[3][14].

Dispensing: Use a spatula or other appropriate tool to transfer the solid. When working with

solutions, use a pipette or other liquid handling device to avoid splashes.

Container Management: Keep containers of 3-Hydroxy-5-methylbenzonitrile tightly closed

when not in use to prevent the release of dust or vapors[4][10].

Post-Handling and Decontamination
Decontaminate: Wipe down the work surface in the fume hood with an appropriate cleaning

agent after work is complete[13].

Dispose of Waste: All contaminated materials (gloves, pipette tips, paper towels) must be

disposed of as hazardous chemical waste in a clearly labeled, sealed container[4][13].

Doff PPE: Remove PPE in the correct order to avoid cross-contamination. Gloves should be

removed last.

Personal Hygiene: Wash hands and forearms thoroughly with soap and water after removing

PPE and before leaving the laboratory[4][10]. Do not eat, drink, or smoke in the work area[4].

Start: Procedure Planning

1. Preparation
- Review SDS

- Don PPE
- Verify Fume Hood

2. Handling (in Fume Hood)
- Weigh solid carefully

- Prepare solutions
- Keep container closed

3. Post-Handling
- Decontaminate workspace

- Segregate waste

4. Final Steps
- Doff PPE correctly

- Wash hands thoroughly
End

Click to download full resolution via product page

Caption: A streamlined workflow for handling 3-Hydroxy-5-methylbenzonitrile.

Emergency Procedures
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Immediate and correct response to an emergency can significantly reduce the severity of an

incident.

Chemical Spills
Minor Spill (Contained in Fume Hood):

Ensure appropriate PPE is worn.

Cover the spill with a chemical absorbent material like vermiculite or sand[11]. Avoid

raising dust.

Carefully collect the absorbed material using non-sparking tools and place it into a labeled,

sealed container for hazardous waste disposal[3][10].

Decontaminate the area.

Major Spill (Outside of Fume Hood):

Evacuate all personnel from the immediate area and alert others nearby[10][11].

If safe to do so, close the laboratory door to contain vapors.

Contact your institution's emergency response team or local emergency services

immediately[15].

Provide the name of the chemical, the quantity spilled, and the location. Do not attempt to

clean up a large spill without proper training and equipment.

Personnel Exposure
The following first aid measures should be taken immediately, followed by prompt medical

attention. Always provide the SDS to the responding medical personnel.

Eye Contact: Immediately flush the eyes with copious amounts of tepid water for at least 15

minutes, occasionally lifting the upper and lower eyelids to ensure complete rinsing[4][15]

[16]. Remove contact lenses if present and easy to do[4]. Seek immediate medical attention

from an ophthalmologist[10].
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Skin Contact: Remove all contaminated clothing while flushing the affected area with soap

and water for at least 15 minutes[4][10][11]. If irritation persists, seek medical attention[4].

Inhalation: Move the affected person to fresh air immediately[4][10]. If breathing is difficult or

stops, provide artificial respiration (if trained to do so) and seek immediate medical attention.

Ingestion: Do NOT induce vomiting[17]. Rinse the mouth with water[2][10]. Seek immediate

medical attention[2][10].

Exposure Route

Immediate Action

Exposure Occurs

Eye Contact Skin Contact Inhalation Ingestion

Flush with water for 15+ min
Remove contacts

Remove clothing
Wash with soap & water for 15+ min

Move to fresh air
Provide respiratory support if needed

Rinse mouth
DO NOT induce vomiting

Seek Immediate
Medical Attention

(Bring SDS)

Click to download full resolution via product page

Caption: Decision tree for responding to personnel exposure.

Storage and Disposal
Storage: Store 3-Hydroxy-5-methylbenzonitrile in a tightly closed container in a cool, dry,

and well-ventilated area[4][10]. Store away from incompatible materials such as strong

oxidizing agents[13]. Ensure the storage area is secure and accessible only to authorized

personnel.
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Disposal: All waste containing this compound, including empty containers and contaminated

materials, must be treated as hazardous waste. Dispose of contents and containers to an

approved waste disposal plant in accordance with all local, state, and federal regulations[4]

[13]. Never dispose of this chemical down the drain[8].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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